Cas no 2248311-36-4 (6-Methyl-5-(phenylmethoxycarbonylamino)pyridine-2-carboxylic acid)

• Product Name: 6-Methyl-5-(phenylmethoxycarbonylamino)pyridine-2-carboxylic acid
• CAS No: 2248311-36-4
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 6524930
• PubChem ID: 137940736
• Update Time: 2025-05-21

6-Methyl-5-(phenylmethoxycarbonylamino)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248311-36-4
• 6-Methyl-5-(phenylmethoxycarbonylamino)pyridine-2-carboxylic acid
• 5-{[(benzyloxy)carbonyl]amino}-6-methylpyridine-2-carboxylic acid
• EN300-6509293

• Inchi： 1S/C15H14N2O4/c1-10-12(7-8-13(16-10)14(18)19)17-15(20)21-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,20)(H,18,19)
• InChI Key： SSAISGWQSPPFLQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=O)O)N=C1C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-Methyl-5-(phenylmethoxycarbonylamino)pyridine-2-carboxylic acid

6-Methyl-5-(phenylmethoxycarbonylamino)pyridine-2-carboxylic acid: A Comprehensive Overview

6-Methyl-5-(phenylmethoxycarbonylamino)pyridine-2-carboxylic acid (CAS No. 2248311-36-4) is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group, a phenylmethoxycarbonylamino group, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with potential uses in drug design and development.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the attachment of other functional groups. The methyl group at the 6-position adds steric bulk, which can influence the molecule's solubility and bioavailability. The phenylmethoxycarbonylamino group at the 5-position introduces additional complexity, with the phenyl ring potentially contributing to hydrophobic interactions and the carbamate group offering opportunities for further chemical modifications. Finally, the carboxylic acid group at the 2-position is acidic and can participate in hydrogen bonding, which is crucial for pharmacokinetic properties.

Recent studies have highlighted the importance of such multifunctional compounds in medicinal chemistry. For instance, researchers have explored the role of 6-Methyl-5-(phenylmethoxycarbonylamino)pyridine-2-carboxylic acid in modulating enzyme activity and receptor binding. Its ability to act as a substrate or inhibitor for specific enzymes makes it a valuable tool in understanding biochemical pathways and developing therapeutic agents.

The synthesis of this compound involves a series of well-established organic reactions. Typically, the pyridine ring is synthesized via cyclization reactions, followed by selective substitution to introduce the methyl, phenylmethoxycarbonylamino, and carboxylic acid groups. The use of protecting groups and precise control over reaction conditions are critical to achieving high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the compound's structural integrity.

In terms of applications, 6-Methyl-5-(phenylmethoxycarbonylamino)pyridine-2-carboxylic acid has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry. Additionally, its role as an intermediate in drug discovery pipelines underscores its importance in modern pharmaceutical research.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound can undergo hydrolysis or oxidation, leading to its breakdown into less complex molecules. This knowledge is crucial for ensuring sustainable practices in chemical manufacturing.

In conclusion, 6-Methyl-5-(phenylmethoxycarbonylamino)pyridine-2-carboxylic acid (CAS No. 2248311-36-4) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structure and functional groups make it a valuable tool for exploring new drug candidates and advancing our understanding of biochemical processes.